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Compound of Interest

2-Bromo-3-chloro-5-
Compound Name:
hydroxypyridine

Cat. No.: B141301

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of potential synthetic routes and experimental
protocols for the preparation of 2-Bromo-3-chloro-5-hydroxypyridine, a valuable intermediate
in pharmaceutical and agrochemical research. Due to the limited availability of a direct
published synthesis, this note outlines a proposed reaction pathway based on established
methodologies for analogous pyridine derivatives.

Proposed Synthetic Pathway

A plausible and efficient route to synthesize 2-Bromo-3-chloro-5-hydroxypyridine initiates
from a readily available starting material, 2-amino-3-chloropyridine. The proposed multi-step
synthesis involves an initial bromination step, followed by a diazotization reaction and
subsequent hydrolysis to yield the final product. This approach allows for the controlled
introduction of the desired functional groups onto the pyridine ring.
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Step 1: Bromination
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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